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Compound of Interest

Compound Name: Bornyl acetate, (-)-

Cat. No.: B1142027

An In-depth Technical Guide to (-)-Bornyl Acetate

This technical guide provides comprehensive information on (-)-Bornyl acetate, including its
Chemical Abstracts Service (CAS) number and a detailed material safety data sheet (MSDS).
The content is tailored for researchers, scientists, and professionals in drug development,
offering key data, safety protocols, and logical relationship diagrams to ensure safe handling
and informed use of this compound.

Chemical Identification

(-)-Bornyl acetate is a naturally occurring monoterpene and the acetate ester of borneol. It is a
component of the essential oil of pine needles and is largely responsible for its characteristic
scent.[1]

The primary identifier for (-)-Bornyl acetate is its CAS number:
e (-)-Bornyl acetate CAS Number: 5655-61-8[2][3]

It is important to distinguish this specific stereocisomer from its enantiomer and the racemic
mixture, which have different CAS numbers:

e (+)-Bornyl acetate CAS Number: 20347-65-3[2]

e (£)-Bornyl acetate (racemic mixture) CAS Number: 76-49-3[2][4]
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Physicochemical Properties

The following table summarizes the key physicochemical properties of (-)-Bornyl acetate.

Property Value Reference
Molecular Formula C12H2002 [1][5]
Molecular Weight 196.29 g/mol [11[3]
Appearance Colorless liquid [5]

Odor Odorless [5]

Flash Point 85-90 °C (185 - 194 °F) [3]

Storage Class 10 - Combustible liquids [3]

Water Solubility Not determined [6]

Density 0.98 g/cm?3 [7]

Material Safety Data Sheet (MSDS) Summary

This section provides a summary of the critical safety information for (-)-Bornyl acetate,
compiled from various safety data sheets.

Hazards Identification

e GHS Classification: According to Regulation (EC) No 1272/2008, it is not classified as a
hazardous substance or mixture.[8]

e Primary Hazard: It is a combustible liquid.[5]

o Health Hazards: The product in its given concentration is not considered to be hazardous to
health.[5]

e Environmental Hazards: It is not known to contain substances hazardous to the environment
or that are not degradable in waste water treatment plants.[5]

Safety and Handling Protocols
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Personal Protective Equipment (PPE):
o Eye Protection: Use eyeshields or safety goggles.[9]
e Hand Protection: Wear chemical-impermeable gloves.[9]

» Respiratory Protection: A multi-purpose combination respirator cartridge is recommended for
use in the US. If exposure limits are exceeded or irritation occurs, a full-face respirator
should be used.[9]

Skin Protection: Wear impervious, flame-resistant clothing.[9]
Handling and Storage:

» Keep away from open flames, hot surfaces, and sources of ignition.[5]

Store in a dry, cool, and well-ventilated place.[5]

Keep the container tightly closed.[5]

Avoid contact with skin, eyes, and clothing.[5]

Wash thoroughly after handling.[5]

First Aid Measures

» Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, including under
the eyelids.[5][8]

» Skin Contact: Wash off immediately with soap and plenty of water, removing all
contaminated clothing and shoes.[5][8]

« Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If
breathing has stopped, perform artificial respiration.[5][8]

 Ingestion: Do NOT induce vomiting. If the person is conscious, have them drink plenty of
water, followed by milk if possible. Never give anything by mouth to an unconscious person.

[5]
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Fire-Fighting Measures

o Suitable Extinguishing Media: Use carbon dioxide, dry powder, or alcohol-resistant foam.[8]

[9]

o Specific Hazards: Harmful or toxic vapors and carbon oxides may be released during a fire.

[8]

o Protective Equipment: Firefighters should wear a self-contained breathing apparatus and
suitable protective clothing.[8][9]

Accidental Release Measures

o Personal Precautions: Use personal protective equipment and ensure adequate ventilation.
Evacuate personnel from the contaminated area.[3]

e Environmental Precautions: Prevent the substance from entering drains, surface water, or
ground water.[8]

o Containment and Cleaning: For large spills, contain the material with absorbent clay or sand.
For small spills, use absorbent materials and transfer to a waste receptacle.[7] Clean the
affected area with soap and water, and properly dispose of contaminated materials in sealed
containers.[8]

Diagrams

The following diagrams illustrate the stereoisomeric relationship of bornyl acetate and a
general workflow for its safe handling.
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Bornyl Acetate Stereoisomers

(£)-Bornyl Acetate
(CAS: 76-49-3)

(-)-Bornyl Acetate (+)-Bornyl Acetate
(CAS: 5655-61-8) (CAS: 20347-65-3)

Click to download full resolution via product page

Caption: Relationship between the stereoisomers of Bornyl Acetate.
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Start: Handling (-)-Bornyl Acetate

Wear Appropriate PPE
(Gloves, Goggles, Respirator)

Handle in Well-Ventilated Area
Away from Ignition Sources

Store in Cool, Dry Place
in Tightly Sealed Container

End of Procedure Contain Spill with Absorbent Material

Accidental Spill Occurs

Clean Area and Dispose of Waste Properly

Click to download full resolution via product page

Caption: Safe handling workflow for (-)-Bornyl Acetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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